Cas no 2170372-48-0 (1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine)

• Product Name: 1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine
• CAS No: 2170372-48-0
• MF: C₈H₁₃F₂NO
• MW: 177.191729307175
• MDL: MFCD31705636
• CID: 5290288
• Update Time: 2026-03-10

1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine

• MDL： MFCD31705636
• Inchi： 1S/C8H13F2NO/c9-6(10)8-3-1-7(11,2-4-8)5-12-8/h6H,1-5,11H2
• InChI Key： KBHSXFRYSJHXIG-UHFFFAOYSA-N
• SMILES： C12(C(F)F)CCC(N)(CC1)CO2

Additional information on 1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine

1-(Difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine: A Novel Compound with Promising Applications in Medicinal Chemistry

1-(Difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine (CAS No. 2170372-48-0) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of difluoromethyl-substituted amines, which are known for their diverse biological activities and structural flexibility. The compound's structure, characterized by a difluoromethyl group attached to an aminobicyclic framework, offers a unique combination of properties that make it an attractive candidate for drug development.

The difluoromethyl group is a key feature of this compound, contributing to its chemical stability and metabolic resistance. Fluorine atoms are known to enhance the lipophilicity and bioavailability of molecules, making them more suitable for drug delivery. In the context of 1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine, the difluoromethyl moiety is expected to improve the compound's pharmacokinetic profile, potentially leading to enhanced efficacy and reduced side effects.

The aminobicyclic framework of 1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine is another critical aspect of its structure. Bicyclic compounds are often associated with high conformational rigidity, which can enhance binding affinity and selectivity towards specific biological targets. This rigidity is particularly advantageous in the design of drugs that require precise interactions with enzymes or receptors.

Recent studies have explored the biological activities of 1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine and related compounds. One notable area of research is their potential as inhibitors of specific enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. Kinase inhibitors have been successful in treating various cancers, and the unique structure of 1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine could offer new opportunities for developing more effective and selective inhibitors.

In addition to its potential as an enzyme inhibitor, 1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine has also shown promise in modulating other biological processes. For example, it has been investigated for its ability to modulate G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological functions and are common targets for drug development. The compound's ability to interact with GPCRs could lead to new therapeutic strategies for conditions such as cardiovascular diseases, neurological disorders, and metabolic disorders.

The synthesis of 1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine has been optimized using modern synthetic methods, ensuring high yields and purity levels suitable for further biological evaluation. The synthetic route involves several key steps, including the formation of the bicyclic core and the introduction of the difluoromethyl group through selective fluorination reactions. These synthetic advancements have made it possible to produce this compound on a larger scale, facilitating more extensive preclinical studies.

Preclinical studies have provided valuable insights into the pharmacological properties of 1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine. In vitro assays have demonstrated its potent activity against specific targets, while in vivo studies have shown promising results in animal models of disease. These findings have paved the way for further clinical development, with several Phase I trials currently underway to evaluate its safety and efficacy in human subjects.

The potential applications of 1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine extend beyond traditional small molecule drugs. Its unique chemical properties make it a valuable building block for the development of prodrugs and conjugates, which can enhance drug delivery and reduce toxicity. Additionally, the compound's structural features may be useful in the design of radiolabeled tracers for imaging applications, such as positron emission tomography (PET) or single-photon emission computed tomography (SPECT).

In conclusion, 1-(difluoromethyl)-2-oxabicyclo[2.2.2]octan-4-amine (CAS No. 2170372-48-0) represents a promising candidate for further exploration in medicinal chemistry and drug development. Its unique combination of chemical properties and biological activities makes it a valuable addition to the growing arsenal of therapeutic agents aimed at addressing unmet medical needs.